52-52-8

Cycloleucine

In Stock

• CAS RN:
• 52-52-8

• Formula:
• C6H11NO2

• InChI:
• InChI=1S/C6H11NO2/c7-6(5(8)9)3-1-2-4-6/h1-4,7H2,(H,8,9)

• InChIKey:
• NILQLFBWTXNUOE-UHFFFAOYSA-N

• Cycloleucine is a nonmetabolizable amino acid widely used as a building block in peptide synthesis.
  Cycloleucine is a non-metabolizable synthetic amino acid, formed through the cyclization of the amino acid leucine, with immunosuppressive, antineoplastic, and cytostatic activities. Cycloleucine competitively inhibits the enzyme methionine adenosyltransferase, resulting in the inhibition of S-adenosylmethionine (SAM) synthesis from methionine and ATP, and subsequent nucleic acid methylation and polyamine production;  RNA, and perhaps to a lesser extent, DNA biosyntheses and cell cycle progression are finally disrupted. This agent is also a competitive inhibitor at the glycine modulatory site of the N-methyl-D-aspartate (NMDA) receptor.
  Cycloleucine is non-metabolisable amino acid formed by cyclization of leucine. It is also a specific and reversible inhibitor of nuc...

[2-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 4-[[(E)-2-phenylethenyl]sulfonylamino]benzoate

In Stock

• CAS RN:
• 848052-52-8

• Formula:
• C30H28N2O6S

• InChI:
• InChI=1S/C30H28N2O6S/c1-21-19-28(22(2)32(21)26-13-15-27(37-3)16-14-26)29(33)20-38-30(34)24-9-11-25(12-10-24)31-39(35,36)18-17-23-7-5-4-6-8-23/h4-19,31H,20H2,1-3H3/b18-17+

• InChIKey:
• YBNICKULBKDJLO-UHFFFAOYSA-N

• [2-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl] 4-[[(E)-2-phenylethenyl]sulfonylamino]benzoate is a useful research compound. Its molecular formula is C30H28N2O6S and its molecular weight is 544.62. The purity is usually 95%.

Ethyl 5-oxo-5-(3,4,5-trifluorophenyl)valerate

In Stock

• CAS RN:
• 898752-52-8

• Formula:
• C13H13F3O3

• InChI:
• InChI=1S/C13H13F3O3/c1-2-19-12(18)5-3-4-11(17)8-6-9(14)13(16)10(15)7-8/h6-7H,2-5H2,1H3

• InChIKey:
• AIRZLGBDOJLRHG-UHFFFAOYSA-N

• Ethyl 5-oxo-5-(3,4,5-trifluorophenyl)valerate is a useful research compound. Its molecular formula is C13H13F3O3 and its molecular weight is 274.23 g/mol. The purity is usually 95%.

2-(2-Chlorophenoxy)benzaldehyde

In Stock

• CAS RN:
• 893752-52-8

• Formula:
• C13H9ClO2

• InChI:
• InChI=1S/C13H9ClO2/c14-11-6-2-4-8-13(11)16-12-7-3-1-5-10(12)9-15/h1-9H

• InChIKey:
• MUNVKPJSBYYXLT-UHFFFAOYSA-N

• 2-(2-Chlorophenoxy)benzaldehyde is a useful research compound. Its molecular formula is C13H9ClO2 and its molecular weight is 232.66 g/mol. The purity is usually 95%.

2-(4-Fluorophenyl)-5-(4-(3-methoxybenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

In Stock

• CAS RN:
• 903852-52-8

• Formula:
• C22H19FN4O3

• InChI:
• InChI=1S/C22H19FN4O3/c1-29-18-4-2-3-16(13-18)21(28)26-9-11-27(12-10-26)22-19(14-24)25-20(30-22)15-5-7-17(23)8-6-15/h2-8,13H,9-12H2,1H3

• InChIKey:
• HCHFMNYPMCVJTR-UHFFFAOYSA-N

• 2-(4-Fluorophenyl)-5-(4-(3-methoxybenzoyl)piperazin-1-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C22H19FN4O3 and its molecular weight is 406.417. The purity is usually 95%.

4-amino-N-methoxy-N-methylbenzamide

In Stock

• CAS RN:
• 186252-52-8

• Formula:
• C9H12N2O2

• InChI:
• InChI=1S/C9H12N2O2/c1-11(13-2)9(12)7-3-5-8(10)6-4-7/h3-6H,10H2,1-2H3

• InChIKey:
• ROFBHESDAGOUAP-UHFFFAOYSA-N

• 4-amino-N-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.2 g/mol. The purity is usually 95%.

1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethyl 2-(2,3-dihydro-1,4-benzodioxin-6-ylsulfanyl)pyridine-3-carboxylate

Usually In Stock

• CAS RN:
• 1111452-52-8

• Formula:
• C25H27N3O5S

• InChI:
• InChI=1S/C25H27N3O5S/c1-17(23(29)28(2)25(16-26)10-4-3-5-11-25)33-24(30)19-7-6-12-27-22(19)34-18-8-9-20-21(15-18)32-14-13-31-20/h6-9,12,15,17H,3-5,10-11,13-14H2,1-2H3

• InChIKey:
• JOFXILKZILGZMG-UHFFFAOYSA-N

• 1-[(1-Cyanocyclohexyl)(methyl)carbamoyl]ethyl 2-(2,3-dihydro-1,4-benzodioxin-6-ylsulfanyl)pyridine-3-carboxylate is a useful research compound. Its molecular formula is C25H27N3O5S and its molecular weight is 481.57. The purity is usually 95%.

Indole-3-carboxaldehyde-13C

In Stock

• CAS RN:
• 1093452-52-8

• Formula:
• C9H7NO

• InChI:
• InChI=1S/C9H7NO/c11-6-7-5-10-9-4-2-1-3-8(7)9/h1-6,10H/i6+1

• InChIKey:
• OLNJUISKUQQNIM-PTQBSOBMSA-N

• Indole-3-carboxaldehyde-13C, also known as Indole-3-carboxaldehyde-13C, is a useful research compound. Its molecular formula is C9H7NO and its molecular weight is 146.153. The purity is usually 95%.